Cas no 2229606-33-9 (1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229606-33-9
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 6071831
• PubChem ID: 165966379
• Update Time: 2025-09-28

1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine
• 2229606-33-9
• EN300-1951212

• Inchi： 1S/C7H6Cl2F2N2/c8-4-1-3(2-5(9)13-4)6(12)7(10)11/h1-2,6-7H,12H2
• InChI Key： MCUVBAKBBBTLDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C(F)F)N

Computed Properties

• Exact Mass: 225.9876099g/mol
• Monoisotopic Mass: 225.9876099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine

Introduction to 1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine (CAS No. 2229606-33-9)

1-(2,6-dichloropyridin-4-yl)-2,2-difluoroethan-1-amine, also known by its CAS number 2229606-33-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichloropyridine ring and a difluoroethylamine moiety, which contribute to its potential biological activities and applications.

The molecular formula of 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine is C₉H₇Cl₂F₂N, and its molecular weight is approximately 250.05 g/mol. The compound's structure consists of a pyridine ring substituted with two chlorine atoms at the 2 and 6 positions, and a difluoroethylamine group attached to the 4-position of the pyridine ring. This unique arrangement of functional groups provides a foundation for exploring its chemical and biological properties.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and antiviral properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have potential applications in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine has also been evaluated for its antiviral activity. A study published in Antiviral Research in 2020 reported that the compound demonstrated significant inhibitory effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action was found to involve the inhibition of viral entry into host cells and the suppression of viral replication.

The structural features of 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine, particularly the presence of chlorine and fluorine atoms, contribute to its favorable pharmacological properties. Chlorine atoms are known to enhance lipophilicity and metabolic stability, while fluorine atoms can improve binding affinity and selectivity for target proteins. These characteristics make the compound an attractive candidate for further optimization and development as a therapeutic agent.

In terms of synthetic methods, several routes have been reported for the preparation of 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine. One common approach involves the reaction of 4-chloro-pyridine with difluoroethylamine under appropriate conditions. The synthesis can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine is an important consideration in its development as a potential drug candidate. Preclinical studies have shown that the compound exhibits low toxicity and good tolerability in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 1-(2,6-dichloropyridin-4-yl)-2,6-difluoroethan-1-amine (CAS No. 2229606-33-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.